Cas no 86110-26-1 (Ethyl 4-Chloroimidazo1,5-aquinoxaline-3-carboxylate)

• Product Name: Ethyl 4-Chloroimidazo1,5-aquinoxaline-3-carboxylate
• CAS No: 86110-26-1
• MF: C₁₃H₁₀ClN₃O₂
• MW: 275.690401554108
• MDL: MFCD12198779
• CID: 2116270
• PubChem ID: 13309912
• Update Time: 2025-04-21

Ethyl 4-Chloroimidazo1,5-aquinoxaline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-chloroimidazo[1,5-a]quinoxaline-3-carboxylate
• MFCD12198779
• W14753
• AKOS037646519
• AS-69380
• 4-Chloro-Imidazo[1,5-A]Quinoxaline-3-Carboxylic Acid Ethyl Ester
• 4-Chloro-imidazo[1,5-a]quinoxaline-3-carboxylicacidethylester
• OIHQPMNWYTYQTA-UHFFFAOYSA-N
• CS-0037759
• 4-chloroimidazo [1,5-a]quinoxaline 3-carboxylic acid ethyl ester
• 86110-26-1
• SCHEMBL11082707
• 4-Chloroimidazo[1,5-a]quinoxaline 3-carboxylic acid ethyl ester
• DA-33890
• Ethyl 4-Chloroimidazo1,5-aquinoxaline-3-carboxylate

• MDL： MFCD12198779
• Inchi： 1S/C13H10ClN3O2/c1-2-19-13(18)10-11-12(14)16-8-5-3-4-6-9(8)17(11)7-15-10/h3-7H,2H2,1H3
• InChI Key： OIHQPMNWYTYQTA-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(=O)OCC)N=CN2C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 275.0461543g/mol
• Monoisotopic Mass: 275.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines